Cas no 2138260-98-5 ([5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine)

[5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine is a fluorinated aromatic amine derivative featuring a dimethylaminomethyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its bifunctional structure, which combines a primary amine and a tertiary amine group within a difluorophenyl scaffold. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability. The dimethylaminomethyl moiety may facilitate interactions with biological targets, making it a valuable intermediate for the synthesis of bioactive molecules. Its well-defined structure allows for precise modifications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound is typically handled under controlled conditions due to its reactive amine groups.
[5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine structure
2138260-98-5 structure
Product Name:[5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine
CAS No:2138260-98-5
MF:C10H14F2N2
MW:200.228369235992
CID:5280685
Update Time:2025-05-20

[5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • {5-[(dimethylamino)methyl]-2,4-difluorophenyl}methanamine
    • [5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine
    • 1,3-Benzenedimethanamine, 4,6-difluoro-N1,N1-dimethyl-
    • Inchi: 1S/C10H14F2N2/c1-14(2)6-8-3-7(5-13)9(11)4-10(8)12/h3-4H,5-6,13H2,1-2H3
    • InChI Key: AZEDCJDCUSCIEQ-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(CN)C=C1CN(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 176
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.3

[5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine Pricemore >>

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Additional information on [5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine

Comprehensive Overview of [5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine (CAS No. 2138260-98-5)

The compound [5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine, identified by its CAS No. 2138260-98-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a difluorophenyl core with a dimethylaminomethyl substituent, making it a versatile intermediate for further derivatization. Its molecular formula and precise weight are often critical for researchers focusing on structure-activity relationship (SAR) studies, particularly in the development of novel bioactive compounds.

In recent years, the demand for fluorinated aromatic amines like [5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine has surged due to their applications in drug discovery and material science. Fluorine incorporation is known to enhance metabolic stability, bioavailability, and binding affinity, which explains why this compound is frequently explored in medicinal chemistry. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors targeting enzymes or receptors implicated in diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, CAS No. 2138260-98-5 is often synthesized via multi-step organic reactions, including reductive amination or nucleophilic substitution of halogenated precursors. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. The compound’s logP and pKa values are also frequently analyzed to predict its behavior in biological systems, a topic of high relevance in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The agrochemical sector has also shown interest in [5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine, particularly for designing crop protection agents. Fluorine-containing compounds often exhibit improved pesticidal or herbicidal activity, and this molecule’s structural motifs align with trends in green chemistry and sustainable agriculture. Innovations in precision farming and biodegradable formulations further drive the exploration of such advanced intermediates.

Beyond its industrial applications, CAS No. 2138260-98-5 is a subject of academic curiosity. Recent publications highlight its utility in catalysis and ligand design, especially in transition-metal complexes used for cross-coupling reactions. The compound’s electron-donating and steric properties make it a candidate for modulating catalytic activity, a hot topic in homogeneous catalysis research.

For suppliers and distributors, [5-[(Dimethylamino)methyl]-2,4-difluorophenyl]methanamine represents a niche but growing market segment. Ensuring regulatory compliance (e.g., REACH, GMP) and supply chain transparency is paramount, given the compound’s use in high-value applications. Custom synthesis and scale-up services are frequently requested by clients seeking to integrate this intermediate into their R&D pipelines.

In summary, CAS No. 2138260-98-5 exemplifies the convergence of chemical innovation and applied science. Its multifaceted utility—from pharmaceutical intermediates to agrochemical precursors—positions it as a compound of enduring relevance. As research trends evolve toward targeted therapies and sustainable chemistry, this molecule is poised to remain a focal point for scientific and industrial advancement.

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